Nomilinic acid

• IUPAC Name: 3-acetyloxy-3-[11-(furan-3-yl)-5-(2-hydroxypropan-2-yl)-2,6,10-trimethyl-3,13-dioxo-12,15-dioxatetracyclo[8.5.0.01,14.02,7]pentadecan-6-yl]propanoic acid
• InChI: InChI=1S/C28H36O10/c1-14(29)36-19(12-20(31)32)26(5)16-7-9-25(4)21(15-8-10-35-13-15)37-23(33)22-28(25,38-22)27(16,6)18(30)11-17(26)24(2,3)34/h8,10,13,16-17,19,21-22,34H,7,9,11-12H2,1-6H3,(H,31,32)
• InChI Key: ZIKZPLSIAVHITA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC(CC(=O)O)C1(C2CCC3(C(OC(=O)C4C3(C2(C(=O)CC1C(C)(C)O)C)O4)C5=COC=C5)C)C
• Molecular Formula: C28H36O10
• Molecular Weight: 532.6 g/mol
• Physical Description: Solid
• CAS No.: 35930-20-2
• Melting Point: 108 - 110 °C

Description

. This compound is known for its unique structure and properties, making it a subject of interest in various scientific fields.

Preparation Methods

The synthesis of 1-Acetoxy-1,2-dihydroobacunoic acid involves several steps and specific reaction conditions. One common method includes the treatment of α-acetoxy ethers with a Lewis acid, such as boron trifluoride etherate (BF3·OEt2), magnesium bromide etherate (MgBr2·OEt2), trimethylsilyl trifluoromethanesulfonate (TMSOTf), tin tetrachloride (SnCl4), or titanium tetrachloride (TiCl4) . These reagents facilitate the formation of an oxocarbenium ion, which can then be intercepted by various nucleophiles to form new carbon-carbon or carbon-heteroatom bonds adjacent to an ether linkage .

Chemical Reactions Analysis

1-Acetoxy-1,2-dihydroobacunoic acid undergoes several types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4).

Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens (e.g., chlorine, bromine) and nucleophiles (e.g., hydroxide ions, cyanide ions).

The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

1-Acetoxy-1,2-dihydroobacunoic acid has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent in organic synthesis and as a starting material for the preparation of other complex molecules.

Biology: It has been studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the treatment of various diseases.

Industry: It is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism by which 1-Acetoxy-1,2-dihydroobacunoic acid exerts its effects involves the interaction with specific molecular targets and pathways. For example, it may inhibit certain enzymes or receptors, leading to changes in cellular processes and functions . The exact molecular targets and pathways involved are still under investigation.

Comparison with Similar Compounds

1-Acetoxy-1,2-dihydroobacunoic acid can be compared with other similar compounds, such as:

Nomilin: Another compound with similar structure and properties.

Obacunone: A related compound with distinct biological activities.

Limonoids: A class of compounds that includes 1-Acetoxy-1,2-dihydroobacunoic acid and other structurally related molecules.

These compounds share some similarities in their chemical structure and biological activities, but each has unique properties that make them distinct.